Cas no 1214327-41-9 (5-Chloro-4'-fluoro-2-methylbiphenyl)

• Product Name: 5-Chloro-4'-fluoro-2-methylbiphenyl
• CAS No: 1214327-41-9
• MF: C₁₃H₁₀ClF
• MW: 220.669906139374
• CID: 4998109
• Update Time: 2025-05-26

5-Chloro-4'-fluoro-2-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4'-fluoro-2-methylbiphenyl
• 5-Chloro-4'-fluoro-2-methylbiphenyl

• Inchi： 1S/C13H10ClF/c1-9-2-5-11(14)8-13(9)10-3-6-12(15)7-4-10/h2-8H,1H3
• InChI Key： QRYRVSPQTUDXPJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-Chloro-4'-fluoro-2-methylbiphenyl

Comprehensive Overview of 5-Chloro-4'-fluoro-2-methylbiphenyl (CAS No. 1214327-41-9): Properties, Applications, and Industry Insights

The chemical compound 5-Chloro-4'-fluoro-2-methylbiphenyl (CAS No. 1214327-41-9) is a specialized biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring chloro, fluoro, and methyl substituents, this compound serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Its halogenated biphenyl backbone contributes to enhanced stability and reactivity, making it invaluable for cross-coupling reactions and drug discovery pipelines.

In recent years, the demand for fluorinated organic compounds like 5-Chloro-4'-fluoro-2-methylbiphenyl has surged due to their role in developing next-generation pharmaceuticals. Researchers highlight its potential in modulating drug metabolism and improving bioavailability—a hot topic in medicinal chemistry forums. The compound’s lipophilicity and electron-withdrawing properties are frequently discussed in AI-driven drug design studies, aligning with trends in computational chemistry and high-throughput screening.

From an industrial perspective, CAS 1214327-41-9 is pivotal in agrochemical formulations, particularly in creating crop protection agents. Its structural motifs are leveraged to enhance pesticidal efficacy while minimizing environmental persistence—a key concern addressed in green chemistry initiatives. Manufacturers emphasize its compatibility with Suzuki-Miyaura coupling, a widely adopted method for C-C bond formation in API synthesis.

Analytical characterization of 5-Chloro-4'-fluoro-2-methylbiphenyl typically involves HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with ICH guidelines for impurity profiling. The compound’s crystalline form and solubility parameters are meticulously documented to meet GMP standards, reflecting the industry’s focus on quality-by-design (QbD) principles.

Emerging applications include its use in OLED materials, where its fluorinated aromatic system improves electron transport efficiency—a trending topic in material science journals. Patent analyses reveal growing interest in CAS 1214327-41-9 for optoelectronic devices, further diversifying its commercial relevance beyond life sciences.

Environmental and regulatory aspects of halogenated biphenyls remain under scrutiny, prompting innovations in waste reduction and catalytic recycling techniques. Stakeholders increasingly search for sustainable synthesis routes for compounds like 5-Chloro-4'-fluoro-2-methylbiphenyl, driving collaborations between academia and industry to optimize atom economy.

In summary, 1214327-41-9 exemplifies the intersection of structural versatility and functional precision in modern chemistry. Its multidisciplinary applications—from drug intermediates to advanced materials—underscore its importance in addressing global challenges in healthcare and technology.